2-Ethyl-3-methyl-1H-indole-5-carboxylic acid
2-Ethyl-3-methyl-1H-indole-5-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
876715-50-3
VCID:
VC0770051
InChI:
InChI=1S/C12H13NO2/c1-3-10-7(2)9-6-8(12(14)15)4-5-11(9)13-10/h4-6,13H,3H2,1-2H3,(H,14,15)
SMILES:
CCC1=C(C2=C(N1)C=CC(=C2)C(=O)O)C
Molecular Formula:
C12H13NO2
Molecular Weight:
203.24 g/mol
2-Ethyl-3-methyl-1H-indole-5-carboxylic acid
CAS No.: 876715-50-3
Cat. No.: VC0770051
Molecular Formula: C12H13NO2
Molecular Weight: 203.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 876715-50-3 |
|---|---|
| Molecular Formula | C12H13NO2 |
| Molecular Weight | 203.24 g/mol |
| IUPAC Name | 2-ethyl-3-methyl-1H-indole-5-carboxylic acid |
| Standard InChI | InChI=1S/C12H13NO2/c1-3-10-7(2)9-6-8(12(14)15)4-5-11(9)13-10/h4-6,13H,3H2,1-2H3,(H,14,15) |
| Standard InChI Key | YNVGEQHHRAECKB-UHFFFAOYSA-N |
| SMILES | CCC1=C(C2=C(N1)C=CC(=C2)C(=O)O)C |
| Canonical SMILES | CCC1=C(C2=C(N1)C=CC(=C2)C(=O)O)C |
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